N-(4-methylenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide

• IUPAC Name: N-(4-methylidenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide
• InChI: InChI=1S/C15H21NOS/c1-11-3-5-13(6-4-11)16-15(17)8-7-14-12(2)9-10-18-14/h9-10,13H,1,3-8H2,2H3,(H,16,17)
• InChI Key: GZQKDEGFTWBOMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)NC2CCC(=C)CC2
• Molecular Formula: C15H21NOS
• Molecular Weight: 263.4 g/mol

Description

N-(4-methylenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide, commonly known as Methylenedioxymethamphetamine (MDMA), is a synthetic drug that has gained popularity as a recreational drug due to its euphoric and empathogenic effects. However, MDMA has also been the subject of scientific research due to its potential therapeutic applications in the treatment of psychiatric disorders. In

Scientific Research Applications

Arylsubstituted Halogen(thiocyanato)amides Synthesis and Antimicrobial Properties

Research on arylsubstituted halogen(thiocyanato)amides, including compounds with similar structures to "N-(4-methylenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide," has shown their synthesis and evaluation for antimicrobial properties. These compounds have been tested for antibacterial and antifungal activity, suggesting potential application in developing new antimicrobial agents (Baranovskyi et al., 2018).

[3+3] Annulation in Organic Synthesis

The [3+3] annulation process, involving compounds similar to "N-(4-methylenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide," showcases the preparation of methylenecyclohexanes. This process highlights the utility of such compounds in synthetic organic chemistry, especially in constructing complex molecular architectures (Ward & Kaller, 1991).

Antidepressant Potential of Related Compounds

Research into 3,4-diphenyl-1H-pyrazole-1-propanamines, though not directly matching the query compound, suggests the potential of structurally similar compounds in developing antidepressants. These studies involve synthesizing compounds and testing their efficacy in animal models, indicating a route for exploring the therapeutic potential of related chemical entities (Bailey et al., 1985).

Pyrimidine Derivatives Synthesis

Synthesis of pyrimidine derivatives using compounds with thiophene and methylthio groups has been investigated, which could relate to the synthetic utility of "N-(4-methylenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide" in generating novel pyrimidine-based molecules with potential biological activities (Tominaga et al., 1991).

Electrocatalytic Applications

Research on mesoporous nitrogen-doped carbon, derived from related ionic liquids, for the electrocatalytic synthesis of hydrogen peroxide, opens up avenues for the application of "N-(4-methylenecyclohexyl)-3-(3-methylthiophen-2-yl)propanamide" in catalysis and material science. These studies focus on the development of metal-free catalysts for chemical synthesis and energy applications (Fellinger et al., 2012).